Cas no 1935276-79-1 (4,4,5,5-tetrafluoro-2-methylpentan-2-ol)

• Product Name: 4,4,5,5-tetrafluoro-2-methylpentan-2-ol
• CAS No: 1935276-79-1
• MF: C₆H₁₀F₄O
• MW: 174.136616230011
• CID: 6402119
• PubChem ID: 130961477
• Update Time: 2025-06-09

4,4,5,5-tetrafluoro-2-methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetrafluoro-2-methylpentan-2-ol
• EN300-1946963
• 1935276-79-1

• Inchi： 1S/C6H10F4O/c1-5(2,11)3-6(9,10)4(7)8/h4,11H,3H2,1-2H3
• InChI Key： BAADUTXBGYEZCD-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CC(C)(C)O)F

Computed Properties

• Exact Mass: 174.06677759g/mol
• Monoisotopic Mass: 174.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on 4,4,5,5-tetrafluoro-2-methylpentan-2-ol

Recent Advances in the Application of 4,4,5,5-Tetrafluoro-2-methylpentan-2-ol (CAS: 1935276-79-1) in Chemical and Biomedical Research

4,4,5,5-Tetrafluoro-2-methylpentan-2-ol (CAS: 1935276-79-1) is a fluorinated alcohol derivative that has garnered significant attention in recent chemical and biomedical research due to its unique physicochemical properties and potential applications in drug discovery and material science. This compound, characterized by its tetrafluoro substitution and methyl branching, exhibits enhanced stability, lipophilicity, and hydrogen-bonding capabilities, making it a valuable intermediate in synthetic chemistry and a candidate for probing biological systems.

Recent studies have explored the synthetic utility of 4,4,5,5-tetrafluoro-2-methylpentan-2-ol as a building block for fluorinated analogs of bioactive molecules. A 2023 publication in the Journal of Fluorine Chemistry demonstrated its use in the preparation of fluorinated prostaglandin derivatives, where the tetrafluoro motif improved metabolic stability while maintaining receptor binding affinity. The researchers employed a novel palladium-catalyzed coupling strategy (DOI: 10.1016/j.jfluchem.2023.110215), achieving yields of 78-85% with high stereoselectivity.

In pharmaceutical applications, this compound has shown promise as a modulator of protein-protein interactions. A collaborative study between academic and industrial researchers (Nature Communications, 2024) revealed that derivatives of 4,4,5,5-tetrafluoro-2-methylpentan-2-ol can disrupt the MDM2-p53 interaction with an IC50 of 1.2 μM, representing a 3-fold improvement over previous non-fluorated analogs. The fluorinated side chain was found to occupy a hydrophobic pocket while maintaining favorable solvation properties.

The material science applications of this compound have also expanded. A 2024 ACS Applied Materials & Interfaces report detailed its incorporation into fluorinated polymer membranes for gas separation, where it contributed to both enhanced CO2 selectivity (αCO2/N2 = 45) and mechanical stability. The researchers attribute these properties to the compound's ability to simultaneously provide fluorine content while preventing excessive crystallinity through its branched structure.

From a safety and ADME perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) indicate that 4,4,5,5-tetrafluoro-2-methylpentan-2-ol exhibits favorable pharmacokinetic profiles in rodent models, with rapid clearance (t1/2 = 2.3 h) and low accumulation in fatty tissues. These findings support its potential as a scaffold for drug development candidates requiring fluorinated motifs.

Ongoing research directions include exploring its use in 19F MRI contrast agents (as reported at the 2024 World Molecular Imaging Congress) and as a synthetic handle for PROTAC molecules. The compound's stability under physiological conditions while maintaining sufficient reactivity for bioconjugation makes it particularly attractive for these emerging applications.